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An In-Depth Technical Guide to the Material Safety Data Sheet for Indium(III) Selenide
(In₂Se₃)

Introduction

Indium(III) selenide (In₂Se₃) is a semiconductor compound that has garnered significant

research interest for its potential applications in photovoltaics, phase-change memory, and

optoelectronic devices.[1][2] It exists in several crystalline phases (α, β, γ, δ, and κ), with the

layered structures of α, β, and γ-In₂Se₃ being particularly suitable for producing two-

dimensional nanosheets.[1] As with any advanced material, a thorough understanding of its

potential hazards is critical for ensuring safety in research and development environments. This

technical guide provides a comprehensive overview of the safety information for Indium(III)
selenide, drawing from material safety data sheets (MSDS) to inform researchers, scientists,

and drug development professionals on proper handling, storage, and emergency procedures.

Chemical and Physical Properties
Indium(III) selenide is a black crystalline solid.[2][3] Its fundamental physical and chemical

properties are summarized in the table below. Knowledge of these properties is essential for

predicting its behavior under various experimental conditions.
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Property Value Source

Chemical Formula In₂Se₃ [2][3][4][5][6]

CAS Number 12056-07-4 [2][3][4][5][6][7][8][9]

EC Number 235-016-9 [2][3][6][7][9]

Molecular Weight 466.52 g/mol [3][6][10]

Appearance Black crystalline powder/solid [2][3][7]

Density 5.67 - 5.80 g/cm³ [2][3][6]

Melting Point 660 - 890 °C [3][7]

Band Gap ~1.9 eV [2][3]

Solubility in Water Not known [7]

Hazard Identification and Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Indium(III) selenide is classified as a hazardous substance. The signal word

"Danger" is used to indicate the high level of risk.[2][5][8][9][11]

GHS Pictograms:

GHS06 (Toxic): Indicates that the substance can cause death or toxicity with exposure.[2]

GHS08 (Health Hazard): Represents a long-term health hazard, such as carcinogenicity or

target organ toxicity.[2]

GHS09 (Environmental Hazard): Shows that the substance is hazardous to the aquatic

environment.[2]

The hazard and precautionary statements associated with In₂Se₃ are detailed in the table

below.
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Code Statement Classification

H301 Toxic if swallowed
Acute Toxicity, Oral (Category

3)

H331 Toxic if inhaled
Acute Toxicity, Inhalation

(Category 3)

H373

May cause damage to organs

through prolonged or repeated

exposure

Specific Target Organ Toxicity,

Repeated Exposure (Category

2)

H410
Very toxic to aquatic life with

long lasting effects

Hazardous to the Aquatic

Environment, Chronic

(Category 1)

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay

Precautionary Statement

(Prevention)

P273
Avoid release to the

environment

Precautionary Statement

(Prevention)

P301 + P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor

Precautionary Statement

(Response)

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

Precautionary Statement

(Response)

P405 Store locked up
Precautionary Statement

(Storage)

P501

Dispose of contents/container

to an approved waste disposal

plant

Precautionary Statement

(Disposal)

Sources:[2][5][7][8][9][11]
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The logical progression from exposure to potential health effects is visualized in the following

diagram.

Routes of Exposure

Health Effects

Symptoms & Target Organs

Inhalation

Acute Effects

Chronic Effects

Ingestion

Skin/Eye Contact

Respiratory Irritation

Inhalation

GI Tract Irritation

Ingestion

Dermatitis, IrritationContact

Organ Damage
(Liver, Kidneys, Spleen)

Repeated Exposure

Selenosis Symptoms
(Garlic Breath, Hair Loss)Selenium Toxicity

Click to download full resolution via product page

Caption: Logical pathway from exposure routes to acute and chronic health effects.

Toxicological Information
The toxicity of Indium(III) selenide is primarily attributed to its selenium content. Selenium can

substitute for sulfur in biological molecules, and chronic exposure can lead to a condition

known as selenosis.[5][9][10]

Acute Effects: Inhalation and ingestion are the primary routes for acute toxicity.[4][5][7][10]

Acute selenium poisoning may cause symptoms such as fever, nervousness, vomiting, and

respiratory distress.[4] Contact with skin and eyes can cause irritation, redness, and a

burning sensation.[4][10]
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Chronic Effects: Prolonged or repeated exposure may cause significant damage to target

organs, including the liver, kidneys, blood, and spleen.[4][8][10] Chronic selenium toxicity can

manifest as a garlic-like odor of the breath, gastrointestinal disorders, loss of hair and nails,

and anemia.[4][9][10] Pre-existing respiratory and gastric disorders may be aggravated by

exposure.[4]

Regulatory Body Limit Type Value

ACGIH TLV (as In) 0.1 mg/m³

OSHA PEL Not Established

Source:[4]

Experimental Protocols
The toxicological data summarized in material safety data sheets are derived from

standardized testing protocols. However, the MSDS documents themselves do not typically

provide detailed experimental methodologies. The classifications are based on results from

acute toxicity studies (e.g., LD50/LC50 tests), skin and eye irritation tests, and studies on

repeated dose toxicity to identify target organs, as mandated by regulatory bodies like OSHA

and the ECHA. For detailed experimental protocols, researchers would need to consult

specialized toxicological literature.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an accidental exposure or spill.

First Aid Measures
The following workflow outlines the critical first aid steps to be taken following exposure.
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First Aid Actions

Exposure Occurs

Identify Route
of Exposure

1. Remove to fresh air.
2. Keep warm and at rest.

3. Give oxygen if breathing is difficult.

Inhalation

1. Rinse mouth.
2. Give 1-2 glasses of water.
3. DO NOT induce vomiting.

Ingestion

1. Rinse skin with water.
2. Wash thoroughly with soap and water.

3. Remove contaminated clothing.

Skin Contact

1. Rinse cautiously with water for 15+ min.
2. Remove contact lenses, if present.

3. Continue rinsing.

Eye Contact

Seek Immediate Medical Attention
(Show SDS to Doctor)

Call POISON CENTER
IMMEDIATELY If irritation persists

Click to download full resolution via product page

Caption: Standard workflow for first aid response based on exposure route.

Fire-Fighting Measures
In case of a fire involving Indium(III) selenide, firefighters must wear full protective clothing

and a self-contained breathing apparatus (SCBA) to prevent contact with hazardous fumes.[4]

When heated to decomposition, it may emit toxic fumes of selenium.[4][10]

Spill Response Protocol
Proper containment and cleanup of spills are essential to prevent environmental contamination

and personnel exposure.
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Spill Detected

Isolate spill area
& provide ventilation

Wear appropriate PPE
(Respirator, Gloves, Goggles)

Clean up spill using HEPA-filtered vacuum
(AVOID creating dust)

Place material in a closed,
sealed container for disposal

Dispose of waste according to
federal, state, and local regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe cleanup of an Indium(III) selenide spill.

Safe Handling, Storage, and Personal Protection
Adherence to strict handling and storage protocols is the primary means of preventing

exposure.

Handling: Use only in a well-ventilated area or under a chemical fume hood.[7][8] Avoid

breathing dust and prevent contact with skin and eyes.[7] Implement good housekeeping

practices and do not eat, drink, or smoke in the work area.[9][10] Wash hands thoroughly

after handling.[7][9][10]
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Storage: Store in a cool, dry, well-ventilated place.[8][10] Keep containers tightly sealed and

store locked up, away from incompatible materials like acids and oxidizing agents.[8][9][10]

[12]

Recommended Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Indium(III) selenide.

Protection Type Recommendation Source

Respiratory

NIOSH-approved respirator

(e.g., N95 dust mask, type P2

cartridges)

[9][10][11]

Eye/Face
Safety glasses with side-

shields or goggles; faceshield
[9][10][11]

Hand
Impervious gloves (e.g., rubber

gloves)
[9][10]

Body
Protective work clothing, long

sleeves, closed-toe shoes
[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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